5-iPF2α-VI
5-iPF2α-VI
Isoprostanes are prostaglandin (PG)-like products of free-radical induced lipid peroxidation. Although the isoprostanes derived from arachidonic acid are the best characterized, many other polyunsaturated fatty acids can form isoprostanes. iPF2α-VI is one of dozens of possible stereo- and regioisomeric isoprostanes which can be formed from arachidonic acid. To date, the most extensively studied of these is 8-isoprostane (8-epi-PGF2α, iPF2α-III). However, 8-isoprostane is a minor isoprostane constituent when compared to some of the other isomers which form in natural conditions of oxidative stress. iPF2α-VI is an isoprostane from the unique Type VI class of isoprostanes. This class has been shown to be one of the major isoprostane products, in contrast to 8-isoprostane. In addition to being produced in greater abundance than 8-isoprostane, Type VI isoprostanes form internal lactones, which facilitates their extraction and purification from biological samples.
Brand Name:
Vulcanchem
CAS No.:
180469-63-0
VCID:
VC0188236
InChI:
InChI=1S/C20H34O5/c1-2-3-4-5-6-7-10-16-17(19(23)14-18(16)22)13-12-15(21)9-8-11-20(24)25/h6-7,12-13,15-19,21-23H,2-5,8-11,14H2,1H3,(H,24,25)/b7-6-,13-12+/t15-,16+,17-,18+,19-/m0/s1
SMILES:
CCCCCC=CCC1C(CC(C1C=CC(CCCC(=O)O)O)O)O
Molecular Formula:
C20H34O5
Molecular Weight:
354.5
5-iPF2α-VI
CAS No.: 180469-63-0
Main Products
VCID: VC0188236
Molecular Formula: C20H34O5
Molecular Weight: 354.5
| CAS No. | 180469-63-0 |
|---|---|
| Product Name | 5-iPF2α-VI |
| Molecular Formula | C20H34O5 |
| Molecular Weight | 354.5 |
| IUPAC Name | (E,5S)-7-[(1S,2R,3R,5S)-3,5-dihydroxy-2-[(Z)-oct-2-enyl]cyclopentyl]-5-hydroxyhept-6-enoic acid |
| Standard InChI | InChI=1S/C20H34O5/c1-2-3-4-5-6-7-10-16-17(19(23)14-18(16)22)13-12-15(21)9-8-11-20(24)25/h6-7,12-13,15-19,21-23H,2-5,8-11,14H2,1H3,(H,24,25)/b7-6-,13-12+/t15-,16+,17-,18+,19-/m0/s1 |
| Standard InChIKey | RZCPXIZGLPAGEV-SUHLLOIRSA-N |
| SMILES | CCCCCC=CCC1C(CC(C1C=CC(CCCC(=O)O)O)O)O |
| Appearance | Assay:≥95%A solution in ethanol |
| Description | Isoprostanes are prostaglandin (PG)-like products of free-radical induced lipid peroxidation. Although the isoprostanes derived from arachidonic acid are the best characterized, many other polyunsaturated fatty acids can form isoprostanes. iPF2α-VI is one of dozens of possible stereo- and regioisomeric isoprostanes which can be formed from arachidonic acid. To date, the most extensively studied of these is 8-isoprostane (8-epi-PGF2α, iPF2α-III). However, 8-isoprostane is a minor isoprostane constituent when compared to some of the other isomers which form in natural conditions of oxidative stress. iPF2α-VI is an isoprostane from the unique Type VI class of isoprostanes. This class has been shown to be one of the major isoprostane products, in contrast to 8-isoprostane. In addition to being produced in greater abundance than 8-isoprostane, Type VI isoprostanes form internal lactones, which facilitates their extraction and purification from biological samples. |
| Synonyms | iPF2α-I |
| PubChem Compound | 11035626 |
| Last Modified | Dec 19 2021 |
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